Cas no 1628-89-3 (2-Methoxypyridine)
2-Methoxypyridine structure
2-Methoxypyridine Properties
Names and Identifiers
-
- 2-Methoxypyridine
- Methyl 2-pyridyl ether
- 1-methoxypyridine
- 2-methoxy-5-trifluoromethylpyridine
- 2-methoxyaniline
- 2-methoxy-pyridine
- 6-methoxypyridine
- methoxypyridine
- Pyridine,2-methoxy
- 2-Methoxyl pyridine
- 2-Pyridol methyl ether
- Methyl pyridin-2-yl ether
- 2-METHOXY PYRIDINE FEMA NO.--------
- 2-Methoxypyridine98%
- 2-Methoxypyridine 99%
- 93337-21-4
- A810421
- 2-Methoxypyridine, 98%
- M0788
- FT-0612869
- CHEMBL3274300
- Q-100196
- DTXSID60862722
- Pyridine, 2-methoxy-
- methyl pyridinyl ether
- FEMA NO. 4639
- Q27279065
- InChI=1/C6H7NO/c1-8-6-4-2-3-5-7-6/h2-5H,1H
- CS-W009307
- SCHEMBL65664
- UNII-GEB38J8108
- GEB38J8108
- AM20050859
- AC-15188
- EINECS 216-623-8
- 2-Methoxy pyridine
- NS00045312
- AKOS005721111
- PS-9275
- EN300-55187
- Pyridine, methoxy-
- STR07505
- 1628-89-3
- BCP23284
- AI3-62040
- MFCD00006262
- BBL011495
- DB-014142
- 2-METHOXYPYRIDINE
- STL146607
- METHYL 2-PYRIDYL ETHER
- +Expand
-
- MFCD00006262
- IWTFOFMTUOBLHG-UHFFFAOYSA-N
- 1S/C6H7NO/c1-8-6-4-2-3-5-7-6/h2-5H,1H3
- COC1=CC=CC=N1
- 108189
Computed Properties
- 109.05300
- 0
- 2
- 1
- 109.052764
- 8
- 65.5
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 22.1
Experimental Properties
- 1.09020
- 22.12000
- n20/D 1.503(lit.)
- Insoluble
- 142°C
- Fahrenheit: 89.6 ° f
Celsius: 32 ° c - 4639 | 2-METHOXYPYRIDINE
- Light yellow transparent liquid.
- Slightly soluble in water.
- 3.28(at 20℃)
- 1.038 g/mL at 25 °C(lit.)
2-Methoxypyridine Security Information
- GHS02 GHS07
- 3
- 3
- S26-S36
- III
- III
- R10; R36/37/38
- 3
- Xi
- UN 1993 3/PG 3
- H226,H315,H319,H335
- P261,P305+P351+P338
- warning
- Flammable area
- III
- 10-36/37/38
- Warning
- 3
2-Methoxypyridine Customs Data
- 2933399090
-
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methoxypyridine Price
2-Methoxypyridine Suppliers
Wuhan Newgreat Chemical Co., Ltd
Audited Supplier
(CAS:1628-89-3)
ZHANG JING LI
18502781673
new_great@163.com
Hubei Changxinsheng Pharm Co.,Ltd
Audited Supplier
(CAS:1628-89-3)
WU JING LI
18971238634
2189484023@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:1628-89-3)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:1628-89-3)
TANG SI LEI
15026964105
2881489226@qq.com
2-Methoxypyridine Related Literature
-
1. Aggregative activation in heterocyclic chemistry. Part 5.? Lithiation of pyridine and quinoline with the complex base BuLi·Me2N(CH2)2OLi (BuLi·LiDMAE)Philippe Gros,Yves Fort,Paul Caubère J. Chem. Soc. Perkin Trans. 1 1997 3597
-
2. Aggregative activation in heterocyclic chemistry. Part 4. Metallation of 2-methoxypyridine: unusual behaviour of the new unimetal superbase BuLi–Me2N(CH2)2OLi (BuLi–LiDMAE)Philippe Gros,Yves Fort,Paul Caubère J. Chem. Soc. Perkin Trans. 1 1997 3071
-
3. Carcinogenic nitrogen compounds. Part LXX. Polycyclic naphthyridines by means of the Ullmann–Fetvadjian reactionN. P. Buu-Ho?,P. Jacquignon,M. Mangane J. Chem. Soc. C 1971 1991
-
4. Spectral and ionisation constant studies of substituted 2-hydroxypyridines (1,2-dihydro-2-oxopyridines)E. Spinner,J. C. B. White J. Chem. Soc. B 1966 991
-
Ahipa T. N.,Airody Vasudeva Adhikari New J. Chem. 2014 38 5018
-
6. Aggregative activation in heterocyclic chemistry. Part 6.? A surprising NH3 effect during metallation of 2-methoxypyridine with a multimetal complex base: C-3 versus C-6 metallationPhilippe Gros,Yves Fort,Paul Caubère J. Chem. Soc. Perkin Trans. 1 1998 1685
-
7. Acylarylnitrosamines. Part VII. Reactions of 3-aminomethoxypyridines and 3-amino-1-methylpyridones. The preparation of 2-methoxy-3-phenyl-, 4-methoxy-3-phenyl-, and 2-methoxy-5-phenylpyridineYusuf Ahmad,D. H. Hey J. Chem. Soc. 1954 4516
-
Peter Beak,James Bonham Chem. Commun. (London) 1966 631
-
9. Ionization constants of heterocyclic substances. Part IX. Protonation of aminopyridones and aminopyrimidonesG. B. Barlin,W. Pfleiderer J. Chem. Soc. B 1971 1425
-
Zahia Mahiout,Thierry Lomberget,Sylvie Goncalves,Roland Barret Org. Biomol. Chem. 2008 6 1364
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